Cas no 1401222-64-7 (4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine)

• Product Name: 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine
• CAS No: 1401222-64-7
• MF: C₁₆H₂₄BNO₅S
• MW: 353.241463661194
• MDL: MFCD14702534
• CID: 1060824
• PubChem ID: 57415745
• Update Time: 2025-06-08

4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(Morpholinosulfonyl)phenylboronic Acid Pinacol Ester
• 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylsulfonyl)morpholine
• 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine
• 4-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)morpholine
• AKOS027250750
• 1401222-64-7
• DA-10720
• A927840
• MFCD14702534
• AS-2830
• CS-0175643
• BGC22264
• SCHEMBL12615115
• F87776
• J-007358
• ZOTKDMJEHZLGRG-UHFFFAOYSA-N
• 4-(Morpholin-4-ylsulfonyl)phenylboronic Acid Pinacol Ester
• AMY33173
• 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine
• MB13645
• 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine

• MDL： MFCD14702534
• Inchi： 1S/C16H24BNO5S/c1-15(2)16(3,4)23-17(22-15)13-5-7-14(8-6-13)24(19,20)18-9-11-21-12-10-18/h5-8H,9-12H2,1-4H3
• InChI Key： ZOTKDMJEHZLGRG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 353.1468242g/mol
• Monoisotopic Mass: 353.1468242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4Ų

4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine

Recent Advances in the Study of 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine (CAS: 1401222-64-7)

The compound 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine (CAS: 1401222-64-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the importance of boron-containing compounds in medicinal chemistry, particularly due to their ability to form reversible covalent bonds with biological targets. The incorporation of a tetramethyl-1,3,2-dioxaborolane moiety in 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine enhances its stability and reactivity, making it a promising candidate for further investigation. Researchers have successfully synthesized this compound using advanced organic synthesis techniques, and its structural characterization has been confirmed via NMR spectroscopy and mass spectrometry.

In vitro studies have demonstrated that 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, which is often targeted for anti-inflammatory drug development. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary pharmacokinetic studies indicate that the compound possesses favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. These characteristics are essential for its potential development as a therapeutic agent. However, further in vivo studies are required to assess its efficacy and safety profiles in animal models and, eventually, in clinical trials.

In addition to its therapeutic potential, 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine has also been explored as a versatile building block in the synthesis of more complex boron-containing molecules. Its unique chemical properties make it a valuable tool for the development of novel probes and inhibitors for biological targets, particularly in the context of targeted drug delivery and imaging.

In conclusion, the compound 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine (CAS: 1401222-64-7) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacological properties, exploring its mechanism of action in greater detail, and evaluating its potential therapeutic applications in preclinical and clinical settings.